Cas no 1250977-34-4 (3-isocyanatoquinoline)

• Product Name: 3-isocyanatoquinoline
• CAS No: 1250977-34-4
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD18251102
• CID: 1103130
• PubChem ID: 23355187
• Update Time: 2025-04-20

3-isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-Quinoline
• 3-isocyanatoquinoline
• 1250977-34-4
• AKOS012411031
• AB74233
• EN300-90663
• SCHEMBL5658262

• MDL： MFCD18251102
• Inchi： 1S/C10H6N2O/c13-7-12-9-5-8-3-1-2-4-10(8)11-6-9/h1-6H
• InChI Key： GVZVOMFUIQGLNA-UHFFFAOYSA-N
• SMILES： O=C=NC1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives